Cas no 522657-59-6 (N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide)

• Product Name: N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide
• CAS No: 522657-59-6
• MF: C₂₃H₁₄ClN₅O₉
• MW: 539.838364124298
• CID: 5446534
• PubChem ID: 6002016
• Update Time: 2025-06-30

N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26607956
• N-(4-chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]prop-2-enamide
• 522657-59-6
• AKOS001054468
• Z56848962
• (E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]prop-2-enamide
• N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide

• Inchi： 1S/C23H14ClN5O9/c1-37-21-6-2-13(9-22(21)38-20-7-4-16(27(31)32)11-19(20)29(35)36)8-14(12-25)23(30)26-17-5-3-15(24)10-18(17)28(33)34/h2-11H,1H3,(H,26,30)
• InChI Key： KOEQAXUETAEFGR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1[N+]([O-])=O)(=O)C(C#N)=CC1=CC=C(OC)C(OC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 539.0480047g/mol
• Monoisotopic Mass: 539.0480047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.573±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 742.2±60.0 °C(Predicted)
• pka: 8.66±0.70(Predicted)

Additional information on N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide

Comprehensive Overview of N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide (CAS No. 522657-59-6)

The compound N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide (CAS No. 522657-59-6) is a highly specialized organic molecule with a complex structure featuring multiple functional groups. Its nitrophenyl and cyano moieties contribute to its unique chemical properties, making it a subject of interest in advanced research applications. The presence of dinitrophenoxy and methoxyphenyl groups further enhances its reactivity, enabling its use in selective chemical transformations.

In recent years, the demand for nitroaromatic compounds like 522657-59-6 has surged due to their potential in material science and pharmaceutical intermediates. Researchers are particularly intrigued by its electron-withdrawing properties, which are critical in designing organic semiconductors and photovoltaic materials. These applications align with the global push for sustainable energy solutions, a topic dominating scientific discourse and search engine queries.

The synthesis of N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide involves multi-step reactions, often requiring precise control over temperature and catalysts. Its propenamide backbone is a key structural feature that influences its stability and solubility, factors frequently searched by chemists optimizing reaction conditions. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, addressing common user questions about purity and structural confirmation.

From an industrial perspective, CAS No. 522657-59-6 is explored for its role in dye synthesis and polymer chemistry. The chloro and nitro substituents offer sites for further functionalization, a feature highly valued in custom chemical manufacturing. This adaptability resonates with trending searches on green chemistry and waste reduction, as industries seek eco-friendly modifications of complex molecules.

Safety and handling of 522657-59-6 are also prominent topics in online forums. While not classified as hazardous under standard guidelines, proper storage away from reducing agents is recommended due to its nitro groups. Such practical insights cater to laboratory professionals and students, who often search for compound handling protocols and stability data.

In summary, N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[3-(2,4-dinitrophenoxy)-4-methoxyphenyl]-2-propenamide represents a fascinating intersection of synthetic chemistry and applied research. Its structural complexity and functional diversity make it a compelling case study for discussions on molecular design and application-driven innovation, meeting the informational needs of both academic and industrial audiences.